6-Methoxy-9-oxo-9H-xanthene-3-carbonitrile

• CAS No.: 825650-00-8
• Molecular Formula: C15H9NO3
• Molecular Weight: 251.24 g/mol
• IUPAC Name: 6-methoxy-9-oxoxanthene-3-carbonitrile
• InChI: InChI=1S/C15H9NO3/c1-18-10-3-5-12-14(7-10)19-13-6-9(8-16)2-4-11(13)15(12)17/h2-7H,1H3
• InChI Key: PXYLDKLHBQNVDL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C(=O)C3=C(O2)C=C(C=C3)C#N

Description

6-Methoxy-9-oxo-9H-xanthene-3-carbonitrile is a useful research compound. Its molecular formula is C15H9NO3 and its molecular weight is 251.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of finely ground sodium cyanide (1.3 g, 26.5 mmol) and 3-fluoro-6-methoxy-xanthen-9-one (2.3 g, 9.42 mmol) in N,N-dimethylformamide (30 mL) was heated at 100° C. for 4 hours. Sodium cyanide (0.7 g, 14.3 mmol) was added and heating continued an additional hour. The mixture was allowed to cool to room temperature, then poured into ice water (˜150 mL). The product was collected by filtration, washed with water and air dried to give Compound 5i, 1.42 g (60%). MS: m/z 251.9 (MH+). 1H NMR (CDCl3): δ 3.96 (s, 3H), 6.91 (d, 1H, J=2.3 Hz), 7.00 (d of d, 1H, J=2.3 & 8.9 Hz), 7.61 (d of d, 1H, J=1 & 8.1 Hz), 7.79 (d, 1H, J=1 Hz), 8.24 (d, 1H, J=8.9 Hz) and 8.42 (d, 1H, J=8.1 Hz).